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Cat. No.: B1576300 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
S4, also known as Andarine or GTx-007, is an orally bioavailable, non-steroidal Selective

Androgen Receptor Modulator (SARM). [1]It was initially developed by GTX, Inc. for the

potential treatment of conditions such as muscle wasting, osteoporosis, and benign prostatic

hyperplasia (BPH). [1][2]As one of the earlier SARMs to be developed, it showed promise in

preclinical studies for its ability to selectively stimulate anabolic activity in muscle and bone

tissue with reduced androgenic effects on other tissues like the prostate. [3][4][5] Andarine was

investigated as a lead compound, with bicalutamide, a non-steroidal antiandrogen, serving as a

basis for its development. [2]Despite promising preclinical data, the development of Andarine

was discontinued, and it did not proceed through published Phase I human clinical trials. [3]

[4]This was reportedly due to a lack of potency relative to newer SARMs like Ostarine (MK-

2866) and the occurrence of side effects, most notably vision disturbances. [3][4]

Mechanism of Action
Andarine functions as a partial agonist of the androgen receptor (AR). [2]Its tissue selectivity is

a key feature; it demonstrates full agonistic activity in muscle tissue and acts as a partial

agonist in the prostate. [4][6]This selective action allows it to promote anabolic effects in

muscle and bone while having a less pronounced impact on androgenic tissues. [5][7] The

binding affinity of Andarine to the androgen receptor has been demonstrated in vitro, with a

reported Ki of 7.5 nM. [4][6]Upon binding to the AR, Andarine initiates a cascade of events that
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lead to anabolic effects, including increased muscle mass and bone mineral density. [4]

[6]Unlike testosterone, Andarine does not appear to aromatize into estrogen. [6][8]
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Caption: S4 (Andarine) Signaling Pathway.

Pharmacokinetics
Preclinical studies in rats have provided insights into the pharmacokinetic profile of Andarine. It

is rapidly absorbed after oral administration, with peak plasma concentrations occurring

between 48 and 84 minutes. [3][4][6]Andarine also exhibits high oral bioavailability, with studies

indicating a rate of approximately 95%. [5]The half-life of Andarine in rats has been reported to

be around 4 hours. [5]However, anecdotal reports from human users suggest a potentially

longer half-life, though this has not been substantiated by clinical data. [9]

Pharmacokinetic Parameter Value (in rats) Reference

Time to Peak Plasma
Concentration (Tmax)

48-84 minutes [3][4][6]

Oral Bioavailability ~95% [5]

| Half-life (t1/2) | ~4 hours | [5]|
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Preclinical Efficacy
The efficacy of Andarine has been evaluated in several preclinical animal models, primarily

focusing on its anabolic effects on muscle and bone and its androgenic effects on the prostate.

Effects on Muscle and Bone
In a study involving castrated male rats, Andarine demonstrated the ability to restore muscle

mass. At a dose of 0.5 mg per day, it restored 101% of the levator ani muscle weight.

[2]Another study in orchidectomized rats showed that Andarine treatment improved muscle

strength and body composition. [7] Andarine has also shown beneficial effects on bone. In

ovariectomized female rats, a model for postmenopausal osteoporosis, Andarine treatment

maintained whole-body and trabecular bone mineral density, increased bone strength, and

prevented bone loss. [4][6][7]Its efficacy in bone retention was reported to be greater than that

of dihydrotestosterone (DHT). [4][6]

Effects on Prostate
A key aspect of Andarine's selectivity is its reduced impact on the prostate compared to

traditional androgens. In a study comparing S4 to testosterone propionate (TP), S4 selectively

increased prostate weight to 33.8% of the intact control, while TP non-selectively increased it to

121%. [4]In the same study, S4 increased levator ani muscle weight to 101% of the intact

control, compared to 104% for TP. [4]In intact male rats, a daily dose of 0.5 mg of Andarine

reduced prostate weight to 79.4%. [2]

Study Model Treatment

Prostate Weight

(% of Intact

Control)

Levator Ani

Muscle Weight

(% of Intact

Control)

Reference

Castrated Rats
S4 (0.5
mg/day)

32.5% 101% [2]

Castrated Rats
Testosterone

Propionate
121% 104% [4]

| Intact Male Rats | S4 (0.5 mg/day) | 79.4% | Non-significant increase | [2]|
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Experimental Protocol: Study in Castrated Male Rats
A representative experimental protocol for evaluating the efficacy of Andarine in castrated male

rats would typically involve the following steps:

Animal Model: Adult male rats are surgically castrated (orchidectomized) to eliminate

endogenous testosterone production. A control group of intact (non-castrated) rats is also

maintained.

Acclimation: The animals are allowed to acclimate for a period, typically one to two weeks,

post-surgery.

Treatment Groups: The castrated rats are divided into several groups: a vehicle control

group (receiving the delivery vehicle for the drug), and one or more Andarine treatment

groups at varying dosages. An intact control group receives the vehicle.

Drug Administration: Andarine is administered orally on a daily basis for a specified duration,

for example, 4 to 12 weeks.

Monitoring: Body weight and food intake are monitored regularly throughout the study.

Endpoint Analysis: At the end of the treatment period, the animals are euthanized. The

levator ani muscle and the prostate gland are carefully dissected and weighed. Blood

samples may also be collected to measure hormone levels (e.g., LH, FSH).

Data Analysis: The weights of the target tissues are compared between the different

treatment groups and the control groups. Statistical analysis is performed to determine the

significance of the observed effects.

Experimental Workflow Diagram
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Caption: A typical experimental workflow for preclinical evaluation of S4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1576300?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Toxicology
While preclinical animal studies did not report significant adverse effects, a notable side effect

that emerged from anecdotal human use and reportedly contributed to the cessation of its

clinical development is vision impairment. [3][4]Users have reported symptoms such as a

yellow tint to their vision and difficulty adjusting to low-light conditions (night blindness). [3]This

is thought to be due to Andarine binding to androgen receptors in the eye. [3] Like other

SARMs, Andarine can suppress natural testosterone production, which may lead to endocrine

disruption. [3]The degree of suppression is generally considered to be less than that caused by

traditional anabolic steroids. [4]Preclinical data suggests that Andarine exhibits only mild

suppression of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) at therapeutic

dosages. [4][6]

Conclusion
S4 (Andarine) is a selective androgen receptor modulator that has demonstrated significant

anabolic effects in muscle and bone with a greater degree of tissue selectivity compared to

traditional anabolic steroids in preclinical models. Its development was halted, likely due to a

combination of vision-related side effects and the emergence of more potent SARMs. Despite

its discontinued clinical development, Andarine remains a subject of interest in research

settings for its tissue-selective anabolic properties. Further investigation would be necessary to

fully characterize its efficacy and safety profile in humans. Andarine is not approved by the FDA

for human use and is listed as a prohibited substance by the World Anti-Doping Agency

(WADA).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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